molecular formula C12H20O3 B8646095 Ethyl 1-n-butyl-2-oxocyclopentane carboxylate CAS No. 57026-63-8

Ethyl 1-n-butyl-2-oxocyclopentane carboxylate

Cat. No.: B8646095
CAS No.: 57026-63-8
M. Wt: 212.28 g/mol
InChI Key: XLFFXKLZARZSBR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 1-n-butyl-2-oxocyclopentane carboxylate is a useful research compound. Its molecular formula is C12H20O3 and its molecular weight is 212.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

57026-63-8

Molecular Formula

C12H20O3

Molecular Weight

212.28 g/mol

IUPAC Name

ethyl 1-butyl-2-oxocyclopentane-1-carboxylate

InChI

InChI=1S/C12H20O3/c1-3-5-8-12(11(14)15-4-2)9-6-7-10(12)13/h3-9H2,1-2H3

InChI Key

XLFFXKLZARZSBR-UHFFFAOYSA-N

Canonical SMILES

CCCCC1(CCCC1=O)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under vigorously agitation, 52.0 g (purity of 90%) of ethyl 2-oxocyclopentane carboxylate was added to 126.73 g (purity of 98%,) of ground anhydrous potassium carbonate, and after stirring for several minutes, to the mixture was added 100 ml of acetone. The reaction mixture was further stirred for about 15 minutes, then thereto was dropwise added 66.0 ml (purity of 98%,) of 1-bromo-n-butane. Upon the completion of the addition, the reaction mixture was heated for reflux for 5 hours. The reaction mixture was filtered under the reduced pressure, and the filter cake was washed with diethyl ether until its color was purely white. Pale yellow filtrate was collected and dried over anhydrous magnesium sulfate, then the solvent was removed. The residue was distilled under reduced pressure, and 53.39 g of colorless liquid as a distillate cut of 140-141° C./16 mmHg was collected. Yield: 83.9%. MS: m/e 212(M+′), 197(M+″—CH3), 184(M+′—CH2CH2), 167(M+′—OCH2CH3), 156(M+′—C4H9,base), 139(M+′—CO2CH2CH3), 127, 111, 55.
Quantity
52 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
66 mL
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Three

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